Cas no 114417-34-4 (7-bromo-1,2,3,4-tetrahydroquinolin-4-one)

• Product Name: 7-bromo-1,2,3,4-tetrahydroquinolin-4-one
• CAS No: 114417-34-4
• MF: C₉H₈BrNO
• MW: 226.06992149353
• MDL: MFCD12028725
• CID: 1006026
• PubChem ID: 14501409
• Update Time: 2024-11-03

7-bromo-1,2,3,4-tetrahydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 7-bromo-2,3-dihydroquinolin-4(1H)-one
• 7-bromo-2,3-dihydro-1H-quinolin-4-one
• 4(1H)-Quinolinone, 7-bromo-2,3-dihydro-
• SY226958
• MFCD12028725
• 7-bromo-1,2,3,4-tetrahydroquinolin-4-one
• AS-41316
• DTXSID70561052
• SCHEMBL16794237
• AMY26387
• AKOS022687699
• 114417-34-4
• SB30839
• CS-0139617
• A850458
• DB-100658

• MDL： MFCD12028725
• Inchi： 1S/C9H8BrNO/c10-6-1-2-7-8(5-6)11-4-3-9(7)12/h1-2,5,11H,3-4H2
• InChI Key： MZRDGUADMZHLRW-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(CCNC=2C=1)=O

Computed Properties

• Exact Mass: 224.97894
• Monoisotopic Mass: 224.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.6±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 354.9±42.0 °C at 760 mmHg
• Flash Point: 168.4±27.9 °C
• PSA: 29.1
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

7-bromo-1,2,3,4-tetrahydroquinolin-4-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones